Cas no 1352514-84-1 (sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine)

• Product Name: sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine
• CAS No: 1352514-84-1
• MF: C₂₁H₂₉N₃O₂S
• MW: 387.538863897324
• CID: 5208268
• Update Time: 2025-05-18

sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine Chemical and Physical Properties

Names and Identifiers

• sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine

• Inchi： 1S/C21H29N3O2S/c1-4-17(3)23-21-13-10-18(15-22-21)20-7-5-6-14-24(20)27(25,26)19-11-8-16(2)9-12-19/h8-13,15,17,20H,4-7,14H2,1-3H3,(H,22,23)
• InChI Key： NQDYRELIMKYKSL-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=NC=C(C2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine

Comprehensive Analysis of sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine (CAS No. 1352514-84-1)

The compound sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine (CAS No. 1352514-84-1) is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a toluene-4-sulfonyl group and a hexahydro-[2,3]bipyridinyl core, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for highly selective small molecules like 1352514-84-1 has surged, driven by advancements in precision medicine and computational drug design. The compound's sec-Butyl moiety contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. This property has sparked discussions in forums and scientific communities, with many asking, "How can we optimize sulfonyl-containing compounds for CNS targeting?"

The toluene-4-sulfonyl group in this molecule is particularly noteworthy, as sulfonamides are experiencing renewed interest due to their versatility in hydrogen bond formation and molecular recognition. Recent publications highlight their role in developing COVID-19 protease inhibitors, though it's important to note that 1352514-84-1 itself is not directly associated with antiviral research. The hexahydro-[2,3]bipyridinyl scaffold, meanwhile, represents a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs for various indications.

Synthetic approaches to sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine typically involve multi-step organic synthesis, with key steps including N-sulfonylation and reductive amination. These methods align with green chemistry principles when optimized—a growing concern among researchers searching for "sustainable synthesis of complex heterocycles." The compound's chiral center at the sec-Butyl position also raises interesting questions about enantioselective synthesis and stereochemical purity, topics frequently discussed in pharmaceutical manufacturing circles.

From a physicochemical property perspective, CAS 1352514-84-1 demonstrates moderate solubility in organic solvents, with calculated logP values suggesting good membrane permeability. These characteristics make it suitable for high-throughput screening campaigns, addressing the pharmaceutical industry's need for lead compounds with favorable ADME profiles. Computational models predict its potential as a protein-protein interaction disruptor, an area gaining traction in cancer immunotherapy research.

Quality control of 1352514-84-1 requires advanced analytical techniques, particularly HPLC-MS for purity assessment and chiral separation methods to ensure stereochemical integrity. These analytical challenges reflect broader industry concerns about "characterization of complex sulfonamide derivatives," as evidenced by numerous technical inquiries in scientific databases. The compound's stability under various pH conditions also makes it interesting for formulation scientists exploring oral bioavailability enhancement strategies.

Emerging applications for hexahydrobipyridine derivatives like this compound include their use as catalytic ligands in asymmetric synthesis and as fluorescent probes for biological imaging. These diverse applications explain why search terms such as "bipyridinyl amine uses" and "toluene sulfonyl medicinal chemistry" show increasing popularity in academic search engines. The compound's structural features position it well for fragment-based drug discovery, a strategy gaining momentum in personalized medicine initiatives.

Future research directions for sec-Butyl-[1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine may explore its structure-activity relationships through systematic SAR studies, particularly focusing on modifications to the sulfonyl group and bipyridinyl core. Such investigations could answer frequent researcher queries about "optimizing hydrogen bond donors/acceptors in drug design." Additionally, its potential in allosteric modulation warrants examination, given the pharmaceutical industry's growing interest in allosteric drug targets.